![molecular formula C13H11N3O B1597145 7-Methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol CAS No. 95980-02-2](/img/structure/B1597145.png)
7-Methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol
Overview
Description
7-Methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol is a chemical compound with the molecular formula C13H11N3O . It belongs to the class of imidazo[1,2-a]pyridines, which have been attracting substantial interest due to their potential pharmaceutical applications .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines, including this compound, has been well studied in the past decade because of its importance as a bioactive scaffold . The synthetic pathways of imidazo[1,2-a]pyridines are assisted through transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular, and photocatalytic reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound can be found in databases like PubChem . These databases provide information such as molecular weight, exact mass, and other related properties.Scientific Research Applications
Synthesis and Derivatives
- Synthesis of Imidazo-pyrimidine Derivatives : A study by Długosz & Machoń (1986) reported the synthesis of 1‐substituted 7‐methyl‐2,3‐dihydroimidazo[1,2‐c]pyrimidin‐5‐ones, starting from 2‐hydroxy‐4‐mercapto‐6‐methyl‐5‐pyrimidinecarboxylic acid. Some derivatives showed central nervous system (CNS) activity and anti-inflammatory properties (Długosz & Machoń, 1986).
Biological Activities
- Antimicrobial Properties : A study by El-sayed et al. (2017) explored the antimicrobial activities of pyrazolo[3,4-d]pyrimidine derivatives. Some compounds exhibited significant activity against Gram-positive and Gram-negative bacteria, as well as fungi (El-sayed et al., 2017).
- Anti-inflammatory and Antimicrobial Agents : Aggarwal et al. (2014) synthesized a series of 7-trifluoromethylpyrazolo[1,5-a]pyrimidines with notable anti-inflammatory and antimicrobial activities. One compound showed comparable anti-inflammatory activity to the drug Indomethacin (Aggarwal et al., 2014).
- Potential in Chemotherapy : Almeida et al. (2018) designed selenylated imidazo[1,2-a]pyridines, which demonstrated high cytotoxicity and potential for breast cancer chemotherapy. These compounds induced cell death by apoptosis and DNA cleavage in cancer cells (Almeida et al., 2018).
Chemical Transformations
- Chemical Synthesis and Transformations : Lis, Traina, & Huffman (1990) reported on the synthesis of 1,2-dimethyl-5-phenyl-1H-imidazo-[4,5-b]pyridin-7-ol, highlighting a series of ring-chain tautomerizations and rearrangements. This demonstrates the chemical versatility of imidazo-pyrimidine compounds (Lis et al., 1990).
Properties
IUPAC Name |
7-methyl-2-phenyl-8H-imidazo[1,2-a]pyrimidin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11N3O/c1-9-7-12(17)16-8-11(15-13(16)14-9)10-5-3-2-4-6-10/h2-8H,1H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPELDCRCZHXSHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2C=C(N=C2N1)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10376960 | |
Record name | 7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
95980-02-2 | |
Record name | 7-methyl-2-phenylimidazo[1,2-a]pyrimidin-5-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10376960 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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